Cas no 20032-39-7 (3-(Benzenesulfonyl)but-3-en-2-one)

3-(Benzenesulfonyl)but-3-en-2-one structure
20032-39-7 structure
Product Name:3-(Benzenesulfonyl)but-3-en-2-one
CAS No:20032-39-7
MF:C10H10O3S
MW:210.249601840973
CID:2731806
PubChem ID:643267
Update Time:2025-04-21

3-(Benzenesulfonyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-buten-2-one, 3-(phenylsulfonyl)-
    • DTXSID70349135
    • 20032-39-7
    • 3-(benzenesulfonyl)but-3-en-2-one
    • 3-phenylsulfonylbut-3-en-2-one
    • InChI=1/C10H10O3S/c1-8(11)9(2)14(12,13)10-6-4-3-5-7-10/h3-7H,2H2,1H
    • 3-(benzenesulfonyl)-but-3-en-2-one
    • 3-(phenylsulfonyl)but-3-en-2-one
    • 3-(Benzenesulfonyl)but-3-en-2-one
    • Inchi: 1S/C10H10O3S/c1-8(11)9(2)14(12,13)10-6-4-3-5-7-10/h3-7H,2H2,1H3
    • InChI Key: UZLDZUAFRWISPY-UHFFFAOYSA-N
    • SMILES: S(C(=C)C(C)=O)(C1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 210.03506535g/mol
  • Monoisotopic Mass: 210.03506535g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 59.6Ų
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